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In-Depth Technical Guide: Isomurralonginol
Acetate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Isomurralonginol acetate is a naturally occurring coumarin, a class of secondary metabolites

widely distributed in the plant kingdom and known for their diverse pharmacological activities.

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Isomurralonginol acetate, including its structure, and available experimental

data. The information presented herein is intended to serve as a foundational resource for

researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical and Physical Properties
Isomurralonginol acetate has been isolated from the leaves of Murraya exotica, a plant

belonging to the Rutaceae family.[1][2] While extensive experimental data on its physical

properties are limited in publicly accessible literature, some key characteristics have been

reported or predicted.
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Property Value Source

Molecular Formula C₁₇H₁₈O₅ [1][2]

Molecular Weight 302.32 g/mol [1][2]

Predicted Boiling Point 447.8 ± 45.0 °C [1]

Predicted Density 1.182 ± 0.06 g/cm³ [1]

Physical Form Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

CAS Number 139115-59-6 [1]

Experimental Protocols
Isolation of Isomurralonginol Acetate from Murraya
exotica
The primary method for obtaining Isomurralonginol acetate is through extraction and

chromatographic separation from the leaves of Murraya exotica. The following is a generalized

workflow based on typical phytochemical isolation procedures for coumarins. A detailed

experimental protocol from the primary literature is not readily available in full text.
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Isolation Workflow for Isomurralonginol Acetate

Dried and Powdered Leaves
of Murraya exotica

Solvent Extraction
(e.g., Acetone)

Crude Acetone Extract

Solvent Partitioning
(e.g., with Ethyl Acetate)

Ethyl Acetate Fraction

Column Chromatography
(Silica Gel)

Isomurralonginol Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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